Cas no 5472-51-5 ( )

• Product Name: &nbsp
• CAS No: 5472-51-5
• MF: C₁₂H₂₄IN
• MW: 309.230135917664
• CID: 942720
• PubChem ID: 24183561
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 7-azoniaspiro[6.6]tridecane,iodide
• NSC28343
• NSC-28343
• 7-Azaspiro[6.6]tridecan-7-ium iodide
• 5472-51-5
• DTXSID30636715
•  

• Inchi： 1S/C12H24N.HI/c1-2-6-10-13(9-5-1)11-7-3-4-8-12-13;/h1-12H2;1H/q+1;/p-1
• InChI Key： GISONQPYBPCCCN-UHFFFAOYSA-M
• SMILES： [I-].[N+]12(CCCCCC1)CCCCCC2

Computed Properties

• Exact Mass: 182.19102
• Monoisotopic Mass: 309.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 116
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 0
• LogP: -0.08600